N-(6-ethoxybenzo[d]thiazol-2-yl)-N-(pyridin-3-ylmethyl)acetamide

• IUPAC Name: N-(6-ethoxy-1,3-benzothiazol-2-yl)-N-(pyridin-3-ylmethyl)acetamide
• InChI: InChI=1S/C17H17N3O2S/c1-3-22-14-6-7-15-16(9-14)23-17(19-15)20(12(2)21)11-13-5-4-8-18-10-13/h4-10H,3,11H2,1-2H3
• InChI Key: VRLGFFJCLJFYTL-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)N=C(S2)N(CC3=CN=CC=C3)C(=O)C
• Molecular Formula: C17H17N3O2S
• Molecular Weight: 327.4 g/mol

Description

N-(6-ethoxybenzo[d]thiazol-2-yl)-N-(pyridin-3-ylmethyl)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of benzothiazole derivatives that have been extensively studied for their diverse biological activities.

Mechanism of Action

The mechanism of action of N-(6-ethoxybenzo[d]thiazol-2-yl)-N-(pyridin-3-ylmethyl)acetamide is not fully understood. However, it has been suggested that the compound may exert its biological activities through the inhibition of specific enzymes or proteins.
Biochemical and Physiological Effects:
Studies have shown that this compound can modulate several biochemical and physiological processes. The compound has been shown to inhibit the production of pro-inflammatory cytokines and chemokines, reduce the expression of matrix metalloproteinases, and induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(6-ethoxybenzo[d]thiazol-2-yl)-N-(pyridin-3-ylmethyl)acetamide in laboratory experiments is its high potency and selectivity. However, the compound has low solubility in water, which may limit its use in certain experiments.

Future Directions

N-(6-ethoxybenzo[d]thiazol-2-yl)-N-(pyridin-3-ylmethyl)acetamide has shown promising results in preclinical studies, and further research is needed to fully understand its potential therapeutic applications. Possible future directions include the development of more efficient synthesis methods, the investigation of the compound's mechanism of action, and the evaluation of its safety and efficacy in clinical trials. Additionally, the compound's potential use in combination therapy and its application in other diseases should be explored.
In conclusion, this compound is a promising compound with potential therapeutic applications. Its diverse biological activities and high potency make it an attractive candidate for further research. However, more studies are needed to fully understand its mechanism of action and evaluate its safety and efficacy in clinical trials.

Synthesis Methods

The synthesis of N-(6-ethoxybenzo[d]thiazol-2-yl)-N-(pyridin-3-ylmethyl)acetamide involves the reaction of 2-aminobenzothiazole with ethyl bromoacetate, followed by the reaction with pyridine-3-carboxaldehyde. The final product is obtained after purification using column chromatography.

Scientific Research Applications

N-(6-ethoxybenzo[d]thiazol-2-yl)-N-(pyridin-3-ylmethyl)acetamide has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anti-inflammatory, anti-cancer, and anti-bacterial activities. The compound has also been investigated for its potential use in the treatment of Alzheimer's disease.